Tert-butyl 3-amino-6-fluoro-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
Overview
Description
Tert-butyl 3-amino-6-fluoro-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate is a useful research compound. Its molecular formula is C18H25FN2O2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors
The synthesis of spiropiperidine-based lactam acetyl-CoA carboxylase inhibitors has been reported. These compounds, synthesized from ethyl 3-amino-1H-pyrazole-4-carboxylate through a streamlined process, highlight the utility of spirolactams as potential ACC inhibitors. This synthesis pathway underscores the chemical's role in producing novel inhibitors with significant potency (Huard et al., 2012).
Key Intermediate for Deoxycytidine Kinase Inhibitors
Another application involves the practical synthesis of a key intermediate crucial for developing a new class of potent deoxycytidine kinase (dCK) inhibitors. This synthesis provides an economical route to the intermediate, demonstrating the chemical's importance in medicinal chemistry for targeting specific kinases (Zhang et al., 2009).
Antibacterial Agents Development
Research into fluoronaphthyridines as antibacterial agents has led to the synthesis of compounds with significant in vitro and in vivo activities. The variation in substituents around the core structure, including the tert-butyl moiety, showcases the compound's adaptability in developing targeted antibacterial therapies (Bouzard et al., 1992).
Synthesis of Biologically Active Compounds
The synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate demonstrates its utility as an intermediate in producing biologically active compounds, including crizotinib, highlighting its role in pharmaceutical synthesis (Kong et al., 2016).
Molecular Structure Characterization
The compound has also been synthesized as a cyclic amino acid ester, providing insights into its molecular structure through NMR spectroscopy and X-ray diffraction analysis. This research aids in understanding the compound's structural properties, beneficial for designing drugs with specific pharmacological activities (Moriguchi et al., 2014).
properties
IUPAC Name |
tert-butyl 1-amino-5-fluorospiro[1,2-dihydroindene-3,4'-piperidine]-1'-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O2/c1-17(2,3)23-16(22)21-8-6-18(7-9-21)11-15(20)13-5-4-12(19)10-14(13)18/h4-5,10,15H,6-9,11,20H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSWFRCGDDVZCHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC(C3=C2C=C(C=C3)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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